molecular formula C22H20FN3O2 B2651122 3-(4-fluorophenoxy)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide CAS No. 1795193-83-7

3-(4-fluorophenoxy)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide

Cat. No. B2651122
CAS RN: 1795193-83-7
M. Wt: 377.419
InChI Key: OCKUVUJWASATMI-UHFFFAOYSA-N
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Description

3-(4-fluorophenoxy)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide, also known as FPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies.

Scientific Research Applications

Medicinal Chemistry Applications

  • Antineoplastic Activity : Derivatives similar to "3-(4-fluorophenoxy)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide" have been explored for their selective inhibition against kinase superfamily members, showing promise in antitumor activity. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides demonstrated complete tumor stasis in specific cancer models, highlighting the potential for similar compounds in cancer therapy (Schroeder et al., 2009).

Polymer Science and Materials Science Applications

  • Aromatic Polyamides : The synthesis and characterization of new diphenylfluorene-based aromatic polyamides derived from related compounds show significant promise in materials science. These polyamides exhibit excellent solubility, thermal stability, and mechanical properties, suggesting potential applications in high-performance materials (Hsiao et al., 1999).

  • Fluorescent Materials : Compounds with structures similar to "this compound" have been used to develop novel blue fluorophores for biological and organic material applications. The synthesis and study of benzamides with pyridine, pyrazine, and other moieties have led to materials exhibiting blue fluorescence, indicating potential applications in optical materials and sensors (Yamaji et al., 2017).

Chemical Synthesis and Characterization

  • Stereochemical Synthesis : The stereoselective synthesis of structurally related intermediates demonstrates the complexity and specificity required in chemical synthesis for potential pharmaceutical applications. Such synthetic pathways are crucial for developing novel therapeutics with precise molecular targeting capabilities (Lall et al., 2012).

  • X-ray Crystal Structure Analysis : The preparation and X-ray crystal structure analysis of closely related compounds provide valuable insights into the molecular configuration, aiding in the design of more efficient and targeted molecular entities for various applications (Deng et al., 2014).

properties

IUPAC Name

3-(4-fluorophenoxy)-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20FN3O2/c23-17-7-9-19(10-8-17)28-20-5-3-4-16(14-20)22(27)25-18-11-13-26(15-18)21-6-1-2-12-24-21/h1-10,12,14,18H,11,13,15H2,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OCKUVUJWASATMI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1NC(=O)C2=CC(=CC=C2)OC3=CC=C(C=C3)F)C4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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